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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 17775-46-1

Cat. No.: B1249158

Get Quote

An In-depth Technical Guide to the Crystal Structure and Lattice Parameters of Scandium
Chloride

Introduction
Scandium(III) chloride (ScCl₃) is an inorganic compound that serves as a significant precursor

in the synthesis of metallic scandium and various organoscandium compounds.[1][2] It is a

white, high-melting, crystalline solid that is highly soluble in water and deliquescent.[1][3][4]

Understanding its solid-state structure is crucial for its application in diverse fields, including

materials science, laser technology, and catalysis.[1][5] This document provides a

comprehensive overview of the crystal structure of anhydrous scandium chloride, its lattice

parameters, and the experimental methodologies employed for their determination.

Crystal Structure of Scandium Chloride
Anhydrous scandium chloride crystallizes in a layered structure analogous to the bismuth

triiodide (BiI₃) motif.[1][6] This structure is characterized by two-dimensional layers of ScCl₃

held together by weak van der Waals forces.
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Crystal System: Trigonal[7]

Space Group: R-3 (No. 148)[7][8]

Coordination Environment: Within the layers, each scandium (Sc³⁺) ion is octahedrally

coordinated to six chloride (Cl⁻) ions.[1][4][8] These ScCl₆ octahedra share edges to form

the two-dimensional sheets.[7][8] The structure consists of these ScCl₃ sheets oriented in

the (0, 0, 1) direction.[7][8]

The layered nature of ScCl₃ is a common feature among many transition metal trichlorides.[6]

The size difference between the scandium cation and other cations in isostructural compounds

predominantly affects the lattice parameters within the layers more than the distance between

them.[6]

Quantitative Crystallographic Data
The structural parameters of scandium chloride have been determined with high precision

using powder diffraction techniques. The data presented below are derived from experimental

powder neutron diffraction refinements and computational studies from the Materials Project.

Table 1: Crystallographic and Lattice Parameters for
ScCl₃

Parameter
Experimental Value
(Powder Neutron
Diffraction)[6]

Calculated Value (Materials
Project)[7]

Crystal System Trigonal Trigonal

Space Group R-3 R-3

Lattice Constant, a (Å) 6.3815 7.453

Lattice Constant, c (Å) 17.789 7.453

Cell Volume (Å³) 626.9 309.4 (Primitive Cell)

Formula Units (Z) 6 3 (Primitive Cell)
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Note: The experimental data is presented in a hexagonal setting. The calculated data from the

Materials Project is for the primitive cell representation.

Table 2: Interatomic Distances and Atomic Coordinates
Parameter Value (Å) Source

Sc-Cl Bond Length 2.52 [6]

Sc-Cl Bond Lengths (Shorter) 2.50 [7]

Sc-Cl Bond Lengths (Longer) 2.51 [7]

Shortest Cl-Cl Separation 3.518 [6]

Atom
Wyckoff
Position

x y z

Sc 6c 0 0 0.3358

Cl 18f 0.3340 0.0094 0.0820

Atomic

coordinates are

from powder

neutron

diffraction data

refinement in a

hexagonal

setting.[6]

Experimental Protocols
The determination of the crystal structure and lattice parameters of ScCl₃ relies on high-

resolution diffraction techniques. The primary method cited is powder neutron diffraction (PND),

supplemented by powder X-ray diffraction (PXD) for phase analysis.

Synthesis of Anhydrous ScCl₃
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Chlorination: Scandium oxide (Sc₂O₃) is placed in a corundum boat within a silica tube

furnace.[6]

Heating: The furnace temperature is increased to approximately 900°C in a stream of dried

chlorine gas.[6]

Crystallization: The chlorination reaction initiates, and large crystals of ScCl₃ are formed and

deposited in the cold zone of the tube.[6]

Handling: All subsequent handling of the hygroscopic product is performed in a dry bag

under an argon protective atmosphere to prevent hydration.[6]

Phase Purity Analysis (Powder X-ray Diffraction)
Sample Preparation: A small amount of the synthesized ScCl₃ product is ground into a fine

powder. The sample is sealed within a glass capillary to protect it from atmospheric moisture.

Silicon (Si) is added as an internal standard.[6]

Data Collection: PXD data is collected using a Guinier-Simon camera with CuKα₁ radiation.

[6]

Analysis: The resulting diffraction pattern is analyzed to confirm that the product is phase-

pure ScCl₃.[6]

Crystal Structure Refinement (Powder Neutron
Diffraction)

Instrument: High-resolution PND data is collected using an instrument such as the D2B

diffractometer at the Institut Laue-Langevin (ILL), Grenoble.[6]

Data Collection: The diffraction pattern is recorded at room temperature over a 2θ range of

6° to 154°, with a step size of 0.025°. A neutron wavelength of 1.5938 Å is used.[6]

Rietveld Refinement: The collected PND data is analyzed using the Rietveld refinement

method. This is a least-squares procedure that refines a theoretical line profile until it

matches the measured profile.
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Refined Parameters: A total of 14 to 20 free variables are refined, including:

Unit-cell dimensions (lattice parameters a and c)[6]

Atomic coordinates for Sc and Cl atoms[6]

Isotropic or anisotropic temperature factors[6]

Instrumental parameters (zero point, halfwidth)[6]

Preferred orientation parameter[6]

Structure Solution: The refinement process yields the final atomic coordinates, lattice

parameters, and interatomic distances, providing a detailed and accurate description of the

ScCl₃ crystal structure.[6]

Visualizations
Crystal Structure Representation
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Caption: Schematic of the layered ScCl₃ crystal structure showing edge-sharing octahedra.
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Caption: Workflow for the synthesis and structural elucidation of scandium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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